Cas no 1396679-44-9 (N-(4-{2-(4-chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide)

• Product Name: N-(4-{2-(4-chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide
• CAS No: 1396679-44-9
• MF: C₁₇H₁₄ClN₅O₃
• MW: 371.777761936188
• CID: 6525817
• Update Time: 2025-05-19

N-(4-{2-(4-chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-(4-chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide
• N-[2-(4-chlorophenyl)ethyl]-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide

• Inchi： 1S/C17H14ClN5O3/c18-12-3-1-11(2-4-12)5-6-21-15(24)14-10-26-17(22-14)23-16(25)13-9-19-7-8-20-13/h1-4,7-10H,5-6H2,(H,21,24)(H,22,23,25)
• InChI Key： SQHMXDSFJSUSST-UHFFFAOYSA-N
• SMILES： O1C=C(C(NCCC2=CC=C(Cl)C=C2)=O)N=C1NC(C1=NC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on N-(4-{2-(4-chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide

N-(4-{2-(4-Chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide: A Comprehensive Overview

N-(4-{2-(4-Chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide (CAS No. 1396679-44-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrazine carboxamides, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The structure of N-(4-{2-(4-Chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide is characterized by a pyrazine ring linked to an oxazole ring through an amide bond. The presence of a chlorophenyl group and an ethylcarbamoyl substituent adds complexity and functionality to the molecule, contributing to its unique pharmacological profile. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity.

In the context of medicinal chemistry, N-(4-{2-(4-Chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has been evaluated for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Furthermore, studies have explored the anti-cancer potential of N-(4-{2-(4-Chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide. Preclinical data indicate that this compound exhibits cytotoxic effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings suggest that N-(4-{2-(4-Chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide could be further developed as a novel anti-cancer agent.

In addition to its anti-inflammatory and anti-cancer activities, N-(4-{2-(4-Chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has also been investigated for its anti-viral properties. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, such as influenza and herpes simplex virus (HSV). The exact mechanism by which it exerts these effects is still under investigation, but it is believed to involve interference with viral entry or replication processes.

The pharmacokinetic properties of N-(4-{2-(4-Chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide have also been studied to assess its suitability for therapeutic use. Data from animal models indicate that this compound has favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally for systemic effects. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical applications.

Toxicity studies have shown that N-(4-{2-(4-Chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide is generally well-tolerated at therapeutic doses. However, like many compounds in early stages of development, it is important to conduct comprehensive safety evaluations to ensure its long-term safety and efficacy. Ongoing research aims to address these issues and refine the compound's properties for clinical use.

In conclusion, N-(4-{2-(4-Chlorophenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide (CAS No. 1396679-44-9) represents a promising lead compound with diverse biological activities. Its potential applications in treating inflammatory diseases, cancer, and viral infections make it an exciting area of research in medicinal chemistry. Continued investigation into its mechanisms of action and pharmacological properties will be crucial for advancing this compound towards clinical development.